Cas no 82601-41-0 (Pseudolaric acid C)

Pseudolaric acid C structure

Product Name:Pseudolaric acid C

CAS No:82601-41-0

MF:C₂₁H₂₆O₇

MW:390.426947116852

MDL:MFCD16660657

CID:823209

PubChem ID:6440704

Update Time:2024-10-27

Pseudolaric acid C Chemical and Physical Properties

Names and Identifiers

- Pseudolaric Acid C
- PseudolaricAcid?C
- Deacetylpseudolaric acid B
- (3R,4R,4aS,9aR)-rel-3-[(1E,3E)-4-Carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-7-carboxylic acid 7-methyl ester
- Pseudolaric-Acid-C
- pseudolaric acid C1
- 1H-4,9a-Ethanocyclohepta(c)pyran-7-carboxylic acid, 3-((1E,3E)-4-carboxy-1,3-pentadienyl)-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-,7-methyl ester, (3R,4R,4aS,9aR)-rel-
- N2140
- 1H-4,9a-Ethanocyclohepta[c]pyran-7-carboxylic acid, 3-(4-carboxy-1,3-pentadienyl)-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-, 7-methyl ester, [3α(1E,3E),4α,4aα,9aα]- (ZCI)
- 1H-4,9a-Ethanocyclohepta[c]pyran-7-carboxylic acid, 3-[(1E,3E)-4-carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-4a-hydroxy-3-methyl-1-oxo-, 7-methyl ester, (3R,4R,4aS,9aR)-rel- (9CI)
- NSC 377107
- 5-(7-Hydroxy-4-methoxycarbonyl-9-methyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
- 82601-41-0
- (2E,4E)-5-[(1R,7S,8R,9R)-7-hydroxy-4-methoxycarbonyl-9-methyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
- AC-34827
- AKOS037514805
- HY-N0672
- (2E,4E)-5-[(7S,1R,8R)-7-Hydroxy-4-(methoxycarbonyl)-9-methyl-10-oxa-11-oxotricyclo[6.3.2.0<1,7>]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
- MS-26502
- CHEMBL225131
- CS-0009704
- PSEUDOLARICACIDC
- DA-66986
- Pseudolaric acid C
- MDL： MFCD16660657
- Inchi： 1S/C21H26O7/c1-13(16(22)23)5-4-9-19(2)15-8-11-20(18(25)28-19)10-6-14(17(24)27-3)7-12-21(15,20)26/h4-6,9,15,26H,7-8,10-12H2,1-3H3,(H,22,23)/b9-4+,13-5+/t15-,19+,20+,21-/m0/s1
- InChI Key： RBXVTEUAOTYIME-GPGKBOPFSA-N
- SMILES： O[C@]12CCC(C(=O)OC)=CC[C@@]31CC[C@H]2[C@@](C)(/C=C/C=C(\C)/C(=O)O)OC3=O

Computed Properties

Exact Mass: 390.16800
Monoisotopic Mass: 390.167853
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 808
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 110
Molecular Weight: 390.4
XLogP3: 1.8

Experimental Properties

Color/Form: Powder
Density: 1.31
Boiling Point: 613.2°C at 760 mmHg
Flash Point: 214.8°C
Refractive Index: 1.584
PSA: 110.13000
LogP: 2.29980

Pseudolaric acid C Pricemore >>

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